Cas no 75561-25-0 ( )

• Product Name: &nbsp
• CAS No: 75561-25-0
• MF: C₂₉H₄₇NOS
• MW: 457.75458741188
• CID: 981860
• PubChem ID: 327202
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC301412
• AC1L6ZZO
• NSC-301412
• 75561-25-0
• DTXSID90316243
•  

• Inchi： 1S/C29H47NOS/c1-18(2)7-6-8-19(3)22-9-10-23-21-16-29(30-25(31)17-32-29)28-15-20(28)11-14-27(28,5)24(21)12-13-26(22,23)4/h18-24H,6-17H2,1-5H3,(H,30,31)
• InChI Key： ULDFTRMESARWFX-UHFFFAOYSA-N
• SMILES： S1CC(NC21CC1C3CCC(C(C)CCCC(C)C)C3(C)CCC1C1(C)CCC3CC132)=O

Computed Properties

• Exact Mass: 457.33800
• Monoisotopic Mass: 457.33783630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.40000
• LogP: 7.60570